Cas no 61405-15-0 (Cyclohexanecarboxylic acid, 1-methyl-3-(2,4,6-trimethylphenyl)-)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-3-(2,4,6-trimethylphenyl)-
• CAS No: 61405-15-0
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 480637
• PubChem ID: 12287105
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-methyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-3-(2,4,6-trimethylphenyl)-
• 1-methyl-3-(2,4,6-trimethylphenyl)cyclohexane-1-carboxylic acid
• DTXSID70484570
• 61405-15-0

• Inchi： 1S/C17H24O2/c1-11-8-12(2)15(13(3)9-11)14-6-5-7-17(4,10-14)16(18)19/h8-9,14H,5-7,10H2,1-4H3,(H,18,19)
• InChI Key： PCNJIBGOVCMDBY-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCC(C2C(C)=CC(C)=CC=2C)C1)=O

Computed Properties

• Exact Mass: 260.17772
• Monoisotopic Mass: 260.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3